Cas no 39027-76-4 (Poranthericine)

Poranthericine Properties

Names and Identifiers

• Pyrido[2,1,6-de]quinolizin-2-ol,1-ethyldodecahydro-9a-methyl-, [1S-(1a,2b,3ab,6ab,9ab)]- (9CI)
• Poranthericine
• (1S,3aβ,6aβ)-Dodecahydro-1α-ethyl-9aβ-methylpyrido[2,1,6-de]quinolizin-2β-ol

• InChIKey： OCKFTNZOPPWTQJ-QKGCVVFFSA-N
• Inchi： 1S/C15H27NO/c1-3-13-14(17)10-12-7-4-6-11-8-5-9-15(13,2)16(11)12/h11-14,17H,3-10H2,1-2H3/t11-,12+,13-,14+,15-/m1/s1
• SMILES： O[C@H]1C[C@@H]2CCC[C@@H]3CCC[C@](C)([C@@H]1CC)N23

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 17
• Complexity: 293
• XLogP3: 3
• Topological Polar Surface Area: 23.5

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Poranthera corymbosa